Cas no 1206997-89-8 (N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide)

• Product Name: N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide
• CAS No: 1206997-89-8
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 5969389
• PubChem ID: 45502864
• Update Time: 2025-05-19

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide
• N-[4-(6-methylpyridazin-3-yl)oxyphenyl]furan-2-carboxamide
• N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)furan-2-carboxamide
• SR-01000924134
• AKOS024516312
• SR-01000924134-1
• N-{4-[(6-methylpyridazin-3-yl)oxy]phenyl}furan-2-carboxamide
• F5644-0008
• 1206997-89-8

• Inchi： 1S/C16H13N3O3/c1-11-4-9-15(19-18-11)22-13-7-5-12(6-8-13)17-16(20)14-3-2-10-21-14/h2-10H,1H3,(H,17,20)
• InChI Key： HKOKXNQKHYQWAV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(OC2=NN=C(C)C=C2)C=C1)=O

Computed Properties

• Exact Mass: 295.09569129g/mol
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide (CAS No. 1206997-89-8): An Emerging Compound in Medicinal Chemistry

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide (CAS No. 1206997-89-8) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide.

Chemical Structure and Synthesis

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide is a complex organic molecule with a molecular formula of C₁₇H₁₄N₂O₃. The compound features a furan ring and a pyridazine ring, both of which are known for their bioactive properties. The presence of the methyl group on the pyridazine ring and the amide functionality on the furan ring contributes to its unique chemical and biological characteristics.

The synthesis of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide typically involves multi-step reactions. One common approach is to start with 4-hydroxybenzaldehyde and 2-furoic acid to form the corresponding ester, followed by amination to introduce the amide group. The 6-methylpyridazine ring can be introduced through a coupling reaction with an appropriate halide or boronic acid derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of this compound, making it more accessible for research and development.

Biological Activities

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide has been extensively studied for its potential therapeutic applications. One of its most notable properties is its ability to modulate various biological pathways, including those involved in inflammation and cancer. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide has demonstrated promising anticancer properties. Studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Potential and Future Directions

The potential clinical applications of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide are vast. Its anti-inflammatory properties make it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's anticancer activities suggest its potential as a novel therapeutic agent for various types of cancer.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide to enhance its bioavailability and reduce potential side effects. Preclinical studies are also being conducted to evaluate its safety and efficacy in animal models of disease. These studies will provide valuable insights into the translational potential of this compound from bench to bedside.

Conclusion

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}furan-2-carboxamide (CAS No. 1206997-89-8) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its pharmacological profile, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents for a range of diseases.